Cas no 138835-36-6 (Naphth[2,1,8-mna]acridine,3-nitro-)

Naphth[2,1,8-mna]acridine,3-nitro- structure
138835-36-6 structure
Product Name:Naphth[2,1,8-mna]acridine,3-nitro-
CAS No:138835-36-6
MF:C19H10N2O2
MW:298.294904232025
CID:179086
PubChem ID:154521
Update Time:2025-04-19

Naphth[2,1,8-mna]acridine,3-nitro- Chemical and Physical Properties

Names and Identifiers

    • Naphth[2,1,8-mna]acridine,3-nitro-
    • CCRIS 5257
    • 3-Nitro-6-azabenzo(a)pyrene
    • 3-Nitro-6-azabenzo[a]pyrene
    • 3-Nitronaphth(2,1,8-mna)acridine
    • AC1L4CGF
    • ACMC-1C0IC
    • CTK4C1417
    • Naphth(2,1,8-mna)acridine, 3-nitro-
    • 138835-36-6
    • 13-nitro-8-azapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,10,12,14,16(20),17-decaene
    • DTXSID60160811
    • Inchi: 1S/C19H10N2O2/c22-21(23)17-10-6-11-5-7-13-12-3-1-2-4-15(12)20-16-9-8-14(17)18(11)19(13)16/h1-10H
    • InChI Key: WHTPKLNBMXPXHD-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=CC=C3C4C=CC=CC=4N=C4C=CC=1C2=C34)=O

Computed Properties

  • Exact Mass: 298.07400
  • Monoisotopic Mass: 298.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.2
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • Density: 1.482
  • Boiling Point: 543.8°Cat760mmHg
  • Flash Point: 282.7°C
  • Refractive Index: 1.918
  • PSA: 58.71000
  • LogP: 5.56360

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